Cas no 681235-10-9 (3-(4-Formyl-1H-imidazol-1-yl)propanenitrile)
681235-10-9 structure
Product Name:3-(4-Formyl-1H-imidazol-1-yl)propanenitrile
CAS No:681235-10-9
MF:C7H7N3O
MW:149.149980783463
CID:880695
PubChem ID:45083637
Update Time:2025-04-19
3-(4-Formyl-1H-imidazol-1-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-propanenitrile, 4-formyl- (9CI)
- 3-(4-formylimidazol-1-yl)propanenitrile
- 681235-10-9
- 3-(4-Formyl-1H-imidazol-1-yl)propanenitrile
- DTXSID30665469
-
- Inchi: 1S/C7H7N3O/c8-2-1-3-10-4-7(5-11)9-6-10/h4-6H,1,3H2
- InChI Key: UGECDDYWMDBBRH-UHFFFAOYSA-N
- SMILES: O=CC1=CN(C=N1)CCC#N
Computed Properties
- Exact Mass: 149.059
- Monoisotopic Mass: 149.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.7A^2
- XLogP3: -0.6
3-(4-Formyl-1H-imidazol-1-yl)propanenitrile Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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